N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide
• InChI: InChI=1S/C12H16ClNO3/c1-7(2)12(15)14-9-5-8(13)10(16-3)6-11(9)17-4/h5-7H,1-4H3,(H,14,15)
• InChI Key: IOZJPKLRAAQTAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=C(C=C1OC)OC)Cl
• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide is an organic compound characterized by the presence of a chloro-substituted dimethoxyphenyl group attached to a methylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide typically involves the reaction of 5-chloro-2,4-dimethoxyaniline with 2-methylpropanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and in-line purification systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The chloro group can be substituted with other nucleophiles, leading to a variety of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a variety of substituted derivatives.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2,4-dimethoxyphenyl)-4-ethoxybenzamide
• N-(5-chloro-2,4-dimethoxyphenyl)-3-oxobutanamide
• N-(5-chloro-2,4-dimethoxyphenyl)-N’-phenylurea

Uniqueness

N-(5-chloro-2,4-dimethoxyphenyl)-2-methylpropanamide is unique due to its specific substitution pattern and the presence of both chloro and dimethoxy groups. This combination of functional groups imparts distinct chemical and biological properties, making it valuable for various research applications.